![molecular formula C9H10BrClF3N B6277773 {[4-bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride CAS No. 2763755-14-0](/img/no-structure.png)
{[4-bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride
Overview
Description
{[4-bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride, also known as 4-Bromo-3-(trifluoromethyl)phenylmethylmethylamine hydrochloride, is a synthetic compound with a wide range of applications in the field of scientific research. It is a colorless crystalline solid with a molecular weight of 248.6 g/mol. The compound is used in a variety of laboratory experiments, including organic synthesis, the determination of reaction rates, and the study of the mechanism of action of drugs. In
Scientific Research Applications
{[4-bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride(trifluoromethyl)phenylmethylmethylamine hydrochloride is widely used in scientific research. It has been used in the synthesis of a variety of novel compounds, including novel fluoroalkylated compounds and polyfluoroalkylated compounds. The compound has also been used in the study of reaction rates, as it has been found to be an effective catalyst for a variety of organic reactions. Additionally, {[4-bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride(trifluoromethyl)phenylmethylmethylamine hydrochloride has been used to study the mechanism of action of drugs, as it has been found to inhibit the activity of certain enzymes involved in drug metabolism.
Mechanism of Action
The mechanism of action of {[4-bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride(trifluoromethyl)phenylmethylmethylamine hydrochloride is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes involved in drug metabolism, such as cytochrome P450 enzymes. In addition, the compound has been found to inhibit the activity of certain neurotransmitter transporters, such as serotonin and dopamine transporters.
Biochemical and Physiological Effects
The biochemical and physiological effects of {[4-bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride(trifluoromethyl)phenylmethylmethylamine hydrochloride are not well understood. However, the compound has been found to inhibit the activity of certain enzymes involved in drug metabolism, as well as the activity of certain neurotransmitter transporters. In addition, the compound has been found to cause a decrease in the levels of certain hormones, such as cortisol and adrenaline.
Advantages and Limitations for Lab Experiments
The advantages of using {[4-bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride(trifluoromethyl)phenylmethylmethylamine hydrochloride in laboratory experiments include its ease of synthesis, its ability to act as a catalyst for a variety of organic reactions, and its ability to inhibit the activity of certain enzymes involved in drug metabolism. However, the compound has certain limitations, such as its potential to cause a decrease in the levels of certain hormones, and its potential to interact with certain neurotransmitter transporters.
Future Directions
The potential future directions of research involving {[4-bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride(trifluoromethyl)phenylmethylmethylamine hydrochloride include further exploration of its mechanism of action, its potential applications in the synthesis of novel compounds, and its potential to interact with other compounds. Additionally, further research could focus on the compound’s potential to interact with certain neurotransmitter transporters, its potential to cause a decrease in the levels of certain hormones, and its potential to inhibit the activity of certain enzymes involved in drug metabolism. Finally, further research could focus on the compound’s potential to be used in the development of new drugs.
Synthesis Methods
{[4-bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride(trifluoromethyl)phenylmethylmethylamine hydrochloride can be synthesized using a two-step process. In the first step, 4-bromo-3-(trifluoromethyl)phenylmethanol is synthesized through the reaction of 4-bromo-3-(trifluoromethyl)phenylmagnesium bromide with methanol. In the second step, the alcohol is converted to the hydrochloride salt by reaction with hydrochloric acid. The two-step synthesis of {[4-bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride(trifluoromethyl)phenylmethylmethylamine hydrochloride is simple and efficient, and the product can be isolated in high yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for {[4-bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride involves the reaction of 4-bromo-3-(trifluoromethyl)benzaldehyde with methylamine followed by reduction and quaternization with hydrochloric acid.", "Starting Materials": [ "4-bromo-3-(trifluoromethyl)benzaldehyde", "methylamine", "sodium borohydride", "hydrochloric acid", "ethanol" ], "Reaction": [ "Step 1: Dissolve 4-bromo-3-(trifluoromethyl)benzaldehyde in ethanol.", "Step 2: Add methylamine to the solution and stir for 1 hour at room temperature.", "Step 3: Add sodium borohydride to the reaction mixture and stir for 2 hours at room temperature.", "Step 4: Quench the reaction with hydrochloric acid and stir for 30 minutes.", "Step 5: Filter the precipitate and wash with ethanol.", "Step 6: Dry the product under vacuum to obtain {[4-bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride." ] } | |
CAS RN |
2763755-14-0 |
Product Name |
{[4-bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride |
Molecular Formula |
C9H10BrClF3N |
Molecular Weight |
304.5 |
Purity |
95 |
Origin of Product |
United States |
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